Piperidine-3-carbonitrile hydrochloride
Overview
Description
Piperidine-3-carbonitrile hydrochloride is a chemical compound with the CAS Number: 1199773-75-5 . It has a molecular weight of 146.62 and its IUPAC name is 3-piperidinecarbonitrile hydrochloride . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H10N2.ClH/c7-4-6-2-1-3-8-5-6;/h6,8H,1-3,5H2;1H
. This indicates that it is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Synthesis and Self-Assembly of Complex Molecules : Piperidine is utilized in the synthesis of complex organic molecules, such as in the one-pot synthesis of 2-aminopyrimidinones, leading to the formation of piperidinium salts of pyrimidinones. These compounds exhibit self-assembly and hydrogen bonding, as confirmed by X-ray crystallography (Bararjanian et al., 2010).
Formation of Piperidine Derivatives for Chemical Transformation : In the synthesis of stereodefined piperidines from aziridines, piperidine derivatives undergo transformations, such as alkylation and cyclization, to yield various organic compounds. These piperidines serve as substrates for the synthesis of other chemically significant molecules (Vervisch et al., 2010).
In Vitro Anticancer Activity : Piperidine is involved in the synthesis of compounds with potential anticancer activities. For example, 2-amino-4-aryl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile compounds, synthesized using piperidine as a catalyst, showed significant in vitro anticancer activity against various cancer cell lines, including breast, colon, and liver cancer cells (El-Agrody et al., 2020).
DNA Detection and Fluorescent Probes : Novel benzimidazo[1,2-a]quinolines, substituted with piperidine, exhibit potential applications as DNA-specific fluorescent probes. These compounds, synthesized under microwave heating, showed enhanced fluorescence emission intensity in the presence of ct-DNA, indicating their suitability for DNA detection (Perin et al., 2011).
Synthesis of Functionalized Compounds : Piperidine is used in the synthesis of highly functionalized α, β-unsaturated γ-butyrolactones via ring contraction of 2H-pyran-2-ones. These compounds have potential applications in various fields of organic chemistry (Sil et al., 2004).
Serotonin Receptor Antagonists : In pharmacological research, piperidine derivatives have been synthesized for evaluation as serotonin 5-HT3 receptor antagonists. These compounds showed favorable antagonism in the Guinea pig ileum, indicating potential therapeutic applications (Mahesh et al., 2004).
Mechanism of Action
Piperidine and its derivatives have been observed to have therapeutic potential against various types of cancers such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer . They regulate several crucial signaling pathways essential for the establishment of cancers such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IκB etc .
Safety and Hazards
Properties
IUPAC Name |
piperidine-3-carbonitrile;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2.ClH/c7-4-6-2-1-3-8-5-6;/h6,8H,1-3,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGNVDGLCOHDISF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C#N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1199773-75-5 | |
Record name | piperidine-3-carbonitrile hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.